4-{[(butylamino)carbonyl]amino}-1-ethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-(butylcarbamoylamino)-1-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C11H19N5O2/c1-3-5-6-13-11(18)14-8-7-16(4-2)15-9(8)10(12)17/h7H,3-6H2,1-2H3,(H2,12,17)(H2,13,14,18)
• InChI Key: QGZONNRZTDBLDX-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)NC1=CN(N=C1C(=O)N)CC
• Molecular Formula: C11H19N5O2
• Molecular Weight: 253.30 g/mol

Description

4-{[(Butylamino)carbonyl]amino}-1-ethyl-1H-pyrazole-3-carboxamide, also known as BAY 11-7082, is a synthetic small molecule inhibitor that has been extensively studied for its anti-inflammatory and anti-cancer properties. It was first synthesized by Bayer Pharmaceuticals in 2001 and has since been used in numerous scientific studies.

Mechanism of Action

4-{[(butylamino)carbonyl]amino}-1-ethyl-1H-pyrazole-3-carboxamide 11-7082 inhibits the activation of NF-κB by blocking the phosphorylation and degradation of IκBα, an inhibitor of NF-κB. This leads to the accumulation of IκBα, which prevents NF-κB from translocating to the nucleus and activating target genes. 4-{[(butylamino)carbonyl]amino}-1-ethyl-1H-pyrazole-3-carboxamide 11-7082 has also been shown to inhibit the activity of IKKβ, a kinase that is involved in the phosphorylation and degradation of IκBα.
Biochemical and Physiological Effects:
4-{[(butylamino)carbonyl]amino}-1-ethyl-1H-pyrazole-3-carboxamide 11-7082 has been shown to have a wide range of biochemical and physiological effects. It can reduce the production of pro-inflammatory cytokines and chemokines, inhibit the proliferation and migration of cancer cells, induce apoptosis, and enhance the efficacy of chemotherapy and radiation therapy. 4-{[(butylamino)carbonyl]amino}-1-ethyl-1H-pyrazole-3-carboxamide 11-7082 has also been shown to have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{[(butylamino)carbonyl]amino}-1-ethyl-1H-pyrazole-3-carboxamide 11-7082 is its specificity for NF-κB inhibition, which makes it a valuable tool for studying the role of NF-κB in various diseases. However, 4-{[(butylamino)carbonyl]amino}-1-ethyl-1H-pyrazole-3-carboxamide 11-7082 can also have off-target effects, which can complicate the interpretation of experimental results. Additionally, 4-{[(butylamino)carbonyl]amino}-1-ethyl-1H-pyrazole-3-carboxamide 11-7082 is not very soluble in water, which can make it difficult to use in some experimental settings.

Future Directions

There are many potential future directions for the study of 4-{[(butylamino)carbonyl]amino}-1-ethyl-1H-pyrazole-3-carboxamide 11-7082. One area of research is the development of more potent and selective inhibitors of NF-κB, which could have greater therapeutic potential. Another area of research is the investigation of the role of NF-κB in various diseases, including cancer, arthritis, and inflammatory bowel disease. Finally, the use of 4-{[(butylamino)carbonyl]amino}-1-ethyl-1H-pyrazole-3-carboxamide 11-7082 in combination with other therapies, such as chemotherapy and radiation therapy, could be explored to enhance their efficacy.

Scientific Research Applications

4-{[(butylamino)carbonyl]amino}-1-ethyl-1H-pyrazole-3-carboxamide 11-7082 has been extensively studied for its anti-inflammatory and anti-cancer properties. It has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer. By inhibiting NF-κB, 4-{[(butylamino)carbonyl]amino}-1-ethyl-1H-pyrazole-3-carboxamide 11-7082 can reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of many diseases, including cancer, arthritis, and inflammatory bowel disease.